Cas no 1421485-23-5 (N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide)

• Product Name: N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide
• CAS No: 1421485-23-5
• MF: C₁₆H₁₆N₆OS
• MW: 340.402840614319
• CID: 5365176
• Update Time: 2025-06-14

N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]thiophene-2-carboxamide
• N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide

• Inchi： 1S/C16H16N6OS/c23-16(12-4-3-9-24-12)19-8-7-18-14-10-15(21-11-20-14)22-13-5-1-2-6-17-13/h1-6,9-11H,7-8H2,(H,19,23)(H2,17,18,20,21,22)
• InChI Key： UEDTUBDMRXBYFH-UHFFFAOYSA-N
• SMILES： C1(C(NCCNC2=CC(NC3=NC=CC=C3)=NC=N2)=O)SC=CC=1

Additional information on N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide

Comprehensive Overview of N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide (CAS No. 1421485-23-5)

N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide, with the CAS number 1421485-23-5, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of pyrimidine, pyridine, and thiophene moieties, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

The structural complexity of N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide allows it to interact with specific biological targets, such as protein kinases, which are often implicated in diseases like cancer and inflammatory disorders. Recent studies have highlighted its ability to bind selectively to certain kinase domains, offering a pathway for the development of targeted therapies. This aligns with the growing demand for precision medicine, a hot topic in contemporary pharmaceutical research.

In addition to its therapeutic potential, CAS 1421485-23-5 is also a subject of interest in computational chemistry. Advanced molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies have been employed to predict its binding affinities and optimize its pharmacological properties. These techniques are increasingly popular among researchers seeking to accelerate drug discovery processes, especially in the era of AI-driven drug design.

The synthesis of N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are well-documented in the literature, making the compound accessible to synthetic chemists. Its physicochemical properties, such as solubility and stability, have been characterized to ensure its suitability for further preclinical studies. This is particularly relevant given the increasing focus on drug-like properties in early-stage drug development.

From a commercial perspective, CAS 1421485-23-5 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its applications extend beyond drug discovery, including its use as a chemical probe to study kinase-related pathways. This versatility makes it a valuable tool in both basic and applied research, addressing the growing interest in mechanistic studies and target validation.

In summary, N-[2-({6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]thiophene-2-carboxamide represents a compelling example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic and research applications, positions it as a compound of significant interest. As the scientific community continues to explore its capabilities, it is likely to remain a focal point in discussions about kinase inhibitors, drug discovery, and precision medicine.